Cas no 866134-14-7 (5,6,7,8-TETRAHYDRO[1,2,4]TRIAZOLO[5,1-B][1,3]BENZOTHIAZOLE)

• Product Name: 5,6,7,8-TETRAHYDRO[1,2,4]TRIAZOLO[5,1-B][1,3]BENZOTHIAZOLE
• CAS No: 866134-14-7
• MF: C₈H₉N₃S
• MW: 179.242159605026
• MDL: MFCD03848701
• CID: 5227816
• Update Time: 2026-03-07

5,6,7,8-TETRAHYDRO[1,2,4]TRIAZOLO[5,1-B][1,3]BENZOTHIAZOLE Chemical and Physical Properties

Names and Identifiers

• 5,6,7,8-TETRAHYDRO[1,2,4]TRIAZOLO[5,1-B][1,3]BENZOTHIAZOLE
• 7-thia-2,3,5-triazatricyclo[6.4.0.0^{2,6}]dodeca-1(8),3,5-triene

• MDL： MFCD03848701
• Inchi： 1S/C8H9N3S/c1-2-4-7-6(3-1)11-8(12-7)9-5-10-11/h5H,1-4H2
• InChI Key： GKYNUESSPLBUJZ-UHFFFAOYSA-N
• SMILES： C1CC2N3N=CN=C3SC=2CC1

Additional information on 5,6,7,8-TETRAHYDRO[1,2,4]TRIAZOLO[5,1-B][1,3]BENZOTHIAZOLE

Research Briefing on 5,6,7,8-TETRAHYDRO[1,2,4]TRIAZOLO[5,1-B][1,3]BENZOTHIAZOLE (CAS: 866134-14-7)

The compound 5,6,7,8-TETRAHYDRO[1,2,4]TRIAZOLO[5,1-B][1,3]BENZOTHIAZOLE (CAS: 866134-14-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and emerging roles in drug discovery.

Recent studies have highlighted the compound's role as a versatile scaffold in medicinal chemistry. Its fused triazolobenzothiazole core offers a rigid framework that can be functionalized to target diverse biological pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a kinase inhibitor, showing promising activity against CDK2 and GSK-3β, which are implicated in cancer and neurodegenerative diseases, respectively. The research utilized molecular docking and in vitro assays to validate its binding affinity and selectivity.

In addition to its kinase inhibitory properties, 866134-14-7 has been investigated for its potential in modulating GPCRs (G-protein-coupled receptors). A preprint from BioRxiv (2024) revealed that derivatives of this compound exhibit high affinity for adenosine A2A receptors, suggesting applications in treating Parkinson's disease and inflammation. The study employed radioligand binding assays and molecular dynamics simulations to elucidate the binding mechanisms.

Synthetic approaches to 866134-14-7 have also advanced. A recent Organic Letters publication (2024) described a novel one-pot synthesis method using catalytic [3+2] cycloaddition, achieving a 78% yield with improved scalability. This method addresses previous challenges in regioselectivity and purification, making the compound more accessible for preclinical studies.

Toxicity and pharmacokinetic profiling remain active areas of research. Preliminary data from a European Journal of Pharmaceutical Sciences report (2024) indicate favorable metabolic stability in human liver microsomes (t1/2 > 120 min) and low cytotoxicity (CC50 > 50 μM in HEK293 cells). However, further in vivo studies are needed to assess its therapeutic index.

In conclusion, 5,6,7,8-TETRAHYDRO[1,2,4]TRIAZOLO[5,1-B][1,3]BENZOTHIAZOLE represents a promising pharmacophore with multifaceted applications. Ongoing research is expected to explore its potential in combination therapies and targeted drug delivery systems. Collaborative efforts between academia and industry will be crucial to translate these findings into clinical candidates.